Methyl 2-amino-2-[3-(3-chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate

• IUPAC Name: methyl 2-amino-2-[3-(3-chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate
• InChI: InChI=1S/C15H18ClNO2/c1-9-3-4-10(5-11(9)16)14-6-15(7-14,8-14)12(17)13(18)19-2/h3-5,12H,6-8,17H2,1-2H3
• InChI Key: QAQBFCWIIBWFDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C23CC(C2)(C3)C(C(=O)OC)N)Cl
• Molecular Formula: C15H18ClNO2
• Molecular Weight: 279.76 g/mol

Description

“Methyl 2-amino-2-[3-(3-chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate” is a complex organic compound. It contains a bicyclic pentane structure, a chlorinated methylphenyl group, and a methyl acetate group attached to an amino group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the bicyclic pentane structure, the introduction of the chlorinated methylphenyl group, and the attachment of the methyl acetate group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the bicyclic pentane structure. This structure would likely confer a degree of rigidity to the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the amino group could participate in acid-base reactions, and the ester group could undergo hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its size, shape, functional groups, and the presence of the bicyclic structure would all influence its properties.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. It could potentially interact with biological systems in a variety of ways depending on its structure and functional groups.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve further exploration of the synthesis, properties, and potential applications of this compound. This could include studies to determine its physical and chemical properties, investigations into its reactivity, and exploration of its potential uses.